Cas no 39528-62-6 (3-(4-tert-butylphenyl)-3-oxopropanenitrile)

3-(4-tert-butylphenyl)-3-oxopropanenitrile structure
39528-62-6 structure
Product Name:3-(4-tert-butylphenyl)-3-oxopropanenitrile
CAS No:39528-62-6
MF:C13H15NO
MW:201.264303445816
MDL:MFCD00179689
CID:55040
PubChem ID:2063293
Update Time:2025-04-18

3-(4-tert-butylphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile
    • 3-(4-tert-Butylphenyl)-3-oxopropanenitrile
    • 4-tert-butylbenzoylacetonitrile
    • SCHEMBL393300
    • AKOS000206304
    • EN300-08862
    • MFCD00179689
    • CS-0307850
    • 39528-62-6
    • F79416
    • 3-(4-tert-butylphenyl)-3-oxo-propanenitrile
    • 475270-04-3
    • DTXSID30366222
    • A824604
    • FT-0657531
    • (4-tert-Butylbenzoyl)acetonitrile
    • SR-01000050001
    • SR-01000050001-1
    • Z55928936
    • AB87845
    • FT-0695645
    • DB-316793
    • 3-(4-tert-butylphenyl)-3-oxopropanenitrile
    • MDL： MFCD00179689
    • Inchi： 1S/C13H15NO/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-9-14/h4-7H,8H2,1-3H3
    • InChI Key： LKZFEKFWLCDIBF-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 201.11545
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

3-(4-tert-butylphenyl)-3-oxopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117559-5g
3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile
 39528-62-6 95%
5g
 $592.20 2023-09-02
TRC
B490885-50mg
3-(4-tert-butylphenyl)-3-oxopropanenitrile
 39528-62-6
50mg
 $ 50.00 2022-06-07
TRC
B490885-100mg
3-(4-tert-butylphenyl)-3-oxopropanenitrile
 39528-62-6
100mg
 $ 70.00 2022-06-07
TRC
B490885-500mg
3-(4-tert-butylphenyl)-3-oxopropanenitrile
 39528-62-6
500mg
 $ 250.00 2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03571-1g
3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile
 39528-62-6 -
1g
 ¥3338.0 2024-07-18
abcr
AB166975-1 g
4-tert-Butylbenzoylacetonitrile, 96%; .
 39528-62-6 96%
1 g
 €332.00 2023-07-20
abcr
AB166975-5 g
4-tert-Butylbenzoylacetonitrile, 96%; .
 39528-62-6 96%
5 g
 €947.00 2023-07-20
Fluorochem
022388-1g
4-tert-Butylbenzoylacetonitrile
 39528-62-6 96%
1g
 ￡194.00 2022-02-28
Fluorochem
022388-5g
4-tert-Butylbenzoylacetonitrile
 39528-62-6 96%
5g
 ￡594.00 2022-02-28
Advanced ChemBlocks
P38340-1G
(4-tert-Butylbenzoyl)acetonitrile
 39528-62-6 95%
1G
 $340 2023-09-15

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